Cas no 4694-12-6 (2,4,4-Trimethylcyclopentanone)

2,4,4-Trimethylcyclopentanone structure
2,4,4-Trimethylcyclopentanone structure
Product Name:2,4,4-Trimethylcyclopentanone
CAS No:4694-12-6
MF:C8H14O
MW:126.196162700653
MDL:MFCD00019313
CID:85125
PubChem ID:107324
Update Time:2025-04-18

2,4,4-Trimethylcyclopentanone Chemical and Physical Properties

Names and Identifiers

    • 2,4,4-Trimethylcyclopentanone
    • 2,4,4-Trimethyl-cyclopentanon
    • Cyclopentanone,2,4,4-trimethyl
    • SCHEMBL108518
    • EINECS 225-155-3
    • 2,4,4-TRIMETHYLCYCLOPENTANONE, (+/-)-
    • DTXSID40871094
    • 2,4,4-trimethyl-cyclopentan-1-one
    • UNII-IRJ0Q2WNHK
    • 2,4,4-Trimethylcyclopentan-1-one
    • Q27894777
    • FT-0635397
    • CHEBI:172014
    • (+/-)-2,4,4-TRIMETHYLCYCLOPENTANONE
    • Cyclopentanone, 2,4,4-trimethyl-
    • 4694-12-6
    • 1.1.3-Trimethylcyclopentanon-4
    • EN300-181020
    • AS-76751
    • NS00048070
    • CS-0214582
    • MFCD00019313
    • IRJ0Q2WNHK
    • DB-051409
    • arylsulfonamide 11c
    • DTXCID80818766
    • MDL： MFCD00019313
    • Inchi： 1S/C8H14O/c1-6-4-8(2,3)5-7(6)9/h6H,4-5H2,1-3H3
    • InChI Key： OXTQEWUBDTVSFB-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)(C)CC1C

Computed Properties

  • Exact Mass: 126.10400
  • Monoisotopic Mass: 126.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 0.877 g/mL at 25 °C(lit.)
  • Melting Point: -25.6°C
  • Boiling Point: 160 °C(lit.)
  • Flash Point: 110 °F
  • Refractive Index: n20/D 1.432(lit.)
  • PSA: 17.07000
  • LogP: 2.01160
  • Solubility: Uncertain

2,4,4-Trimethylcyclopentanone Security Information

  • Hazardous Material transportation number：UN 1224 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10
  • Packing Group：III
  • Hazard Level：3
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes

2,4,4-Trimethylcyclopentanone Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,4,4-Trimethylcyclopentanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T219360-500mg
2,4,4-Trimethylcyclopentanone
 4694-12-6
500mg
 $ 140.00 2022-06-03
TRC
T219360-1000mg
2,4,4-Trimethylcyclopentanone
 4694-12-6
1g
 $ 235.00 2022-06-03
TRC
T219360-2000mg
2,4,4-Trimethylcyclopentanone
 4694-12-6
2g
 $ 375.00 2022-06-03
Apollo Scientific
OR932999-5g
2,4,4-Trimethylcyclopentanone
 4694-12-6 95%
5g
 £220.00 2025-02-20
eNovation Chemicals LLC
D769196-1g
2,4,4-TRIMETHYLCYCLOPENTANONE
 4694-12-6 98%
1g
 $95 2024-06-07
Enamine
EN300-181020-0.05g
2,4,4-trimethylcyclopentan-1-one
 4694-12-6 95%
0.05g
 $19.0 2023-09-19
Enamine
EN300-181020-0.1g
2,4,4-trimethylcyclopentan-1-one
 4694-12-6 95%
0.1g
 $19.0 2023-09-19
Enamine
EN300-181020-0.25g
2,4,4-trimethylcyclopentan-1-one
 4694-12-6 95%
0.25g
 $19.0 2023-09-19
Enamine
EN300-181020-0.5g
2,4,4-trimethylcyclopentan-1-one
 4694-12-6 95%
0.5g
 $21.0 2023-09-19
Enamine
EN300-181020-1.0g
2,4,4-trimethylcyclopentan-1-one
 4694-12-6 95%
1g
 $27.0 2023-06-08

2,4,4-Trimethylcyclopentanone Production Method

2,4,4-Trimethylcyclopentanone Related Literature

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